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Compound of Interest

Compound Name: Methylamine

Cat. No.: B109427 Get Quote

Application Notes and Protocols for Anhydrous
Methylamine
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of anhydrous

methylamine in a laboratory setting. Adherence to these protocols is crucial to ensure the

safety of laboratory personnel and the integrity of experimental results.

Physical and Chemical Properties
Anhydrous methylamine is a colorless, flammable gas with a strong, pungent odor similar to

fish or ammonia.[1][2] It is typically supplied as a liquefied gas in pressurized containers, such

as lecture bottles.

Table 1: Physical and Chemical Properties of Anhydrous Methylamine
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Property Value

Molecular Formula CH₃NH₂

Molecular Weight 31.06 g/mol

Boiling Point -6.3 °C

Melting Point -93 °C

Vapor Pressure 27 psi @ 20 °C

Vapor Density 1.08 (vs air)

Density (liquid) 0.70 g/mL at 20 °C

Flash Point -10 °C

Autoignition Temperature 430 °C

Explosive Limits in Air 4.9 - 20.8%

Hazard Information and Exposure Limits
Methylamine is a hazardous substance that is corrosive and can cause severe skin and eye

damage.[3] It is also harmful if inhaled.[4]

Table 2: Occupational Exposure Limits for Methylamine

Organization TWA STEL

ACGIH 5 ppm 15 ppm[4]

NIOSH 10 ppm -

OSHA 10 ppm -[4]

Storage and Handling Procedures
Proper storage and handling of anhydrous methylamine are critical to prevent accidental

release and exposure.
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Storage
Store cylinders in a cool, dry, well-ventilated area away from direct sunlight and sources of

ignition.[3][5]

Cylinders should be stored upright and firmly secured to prevent falling.[4]

Store in a flammable gas cabinet.

Segregate from incompatible materials such as oxidizing agents, acids, acid chlorides, and

anhydrides.[3]

Ensure the valve protection cap is in place when the cylinder is not in use.[4]

Handling
All work with anhydrous methylamine must be conducted in a properly functioning chemical

fume hood.[3]

An emergency eyewash station and safety shower must be readily accessible.[3]

Use only non-sparking tools and equipment rated for cylinder pressure.[4][6]

A backflow prevention device should be used in the piping.[4]

Regularly check for leaks in the system.[5]

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles and a face shield are required.[3]

Skin Protection: A lab coat, long pants, and closed-toe shoes are mandatory. Use chemical-

resistant gloves (butyl rubber is recommended for more than splash contact).[3]

Respiratory Protection: For situations with inadequate ventilation or potential for exposure

above the permissible limits, a NIOSH-approved respirator with the appropriate cartridge is

necessary.[5]
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Experimental Protocols
The following are general protocols for common laboratory procedures involving anhydrous

methylamine. These should be adapted to the specific requirements of the experiment.

Protocol for Transferring Anhydrous Methylamine from a
Lecture Bottle
This protocol describes the safe transfer of gaseous methylamine from a lecture bottle to a

reaction vessel.

Materials:

Lecture bottle of anhydrous methylamine with a compatible gas regulator.

Reaction vessel equipped with a gas inlet, stirrer, and thermometer.

Cold trap (e.g., dry ice/acetone bath).

Tubing compatible with methylamine.

Scrubber system containing an acidic solution (e.g., dilute HCl) to neutralize any vented gas.

Procedure:

System Setup:

Securely clamp the reaction vessel in the fume hood.

Place a cold trap between the reaction vessel and the scrubber system.

Connect the lecture bottle to the reaction vessel using appropriate tubing. Ensure all

connections are secure.

Connect the outlet of the reaction vessel (or bubbler) to the scrubber system.

Purging the System:
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Purge the entire system with an inert gas (e.g., nitrogen or argon) to remove air and

moisture.

Cooling the Reaction Vessel:

If condensing the methylamine, cool the reaction vessel to the desired temperature

(below -6.3 °C) using a cooling bath.

Transferring Methylamine:

Slowly open the main valve on the lecture bottle.

Carefully open the regulator valve to control the flow of methylamine gas into the reaction

vessel.

Monitor the temperature and pressure of the reaction vessel throughout the transfer.

Completing the Transfer:

Once the desired amount of methylamine has been transferred, close the regulator valve

first, followed by the main valve on the lecture bottle.

Allow any residual gas in the tubing to be drawn into the reaction vessel or vented through

the scrubber.

Purge the tubing with an inert gas before disconnecting.

General Protocol for a Reaction with Anhydrous
Methylamine
This protocol outlines a general procedure for conducting a chemical reaction with anhydrous

methylamine.

Materials:

A reaction setup as described in Protocol 4.1.

Solvent appropriate for the reaction.
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Reagents to be reacted with methylamine.

Quenching solution (see Protocol 4.3).

Procedure:

Setup:

Set up the reaction apparatus in a fume hood as illustrated in the experimental workflow

diagram.

Addition of Methylamine:

Transfer the required amount of anhydrous methylamine to the reaction vessel containing

the solvent, following Protocol 4.1.

Reaction:

With stirring, add the other reagents to the reaction mixture at a controlled rate,

maintaining the desired reaction temperature.

Monitor the progress of the reaction using appropriate analytical techniques (e.g., TLC,

GC, NMR).

Work-up:

Upon completion of the reaction, quench any excess methylamine as described in

Protocol 4.3.

Proceed with the standard work-up and purification procedures for the desired product.

Protocol for Quenching Excess Anhydrous Methylamine
This protocol describes the safe neutralization of excess methylamine in a reaction mixture.

Materials:

Dilute aqueous acid solution (e.g., 1M HCl or 1M H₂SO₄).
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An addition funnel.

Procedure:

Cooling:

Cool the reaction mixture in an ice bath to control the exothermic neutralization reaction.

Quenching:

Slowly add the dilute acid solution to the reaction mixture via an addition funnel with

vigorous stirring.

Monitor the temperature of the mixture and add the acid at a rate that prevents excessive

heat generation.

Neutralization Confirmation:

Check the pH of the aqueous layer to ensure it is acidic, confirming that all the

methylamine has been neutralized.

Waste Disposal
Waste methylamine, both in its pure form and in solutions, must be collected in a

designated, sealed, and properly labeled hazardous waste container.[3]

The waste container should be stored in a well-ventilated area, away from incompatible

materials.[3]

Dispose of hazardous waste through your institution's environmental health and safety office.

Emergency Procedures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.[3][5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.[3][5]
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Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration. Seek immediate medical attention.[5]

Spill:

Small Spill: If you are trained and it is safe to do so, absorb the spill with an inert, dry

material and place it in a sealed container for hazardous waste disposal.[3]

Large Spill: Evacuate the area immediately and contact your institution's emergency

response team.[3][5]
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Storage
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Caption: Workflow for safe handling and storage of anhydrous methylamine.
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Caption: Typical experimental setup for a reaction with anhydrous methylamine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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